Cas no 4705-53-7 (3,9-Diazabicyclo[3.3.1]nonane-2,4-dione)

• Product Name: 3,9-Diazabicyclo[3.3.1]nonane-2,4-dione
• CAS No: 4705-53-7
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 332566
• PubChem ID: 53420035
• Update Time: 2025-04-19

3,9-Diazabicyclo[3.3.1]nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedicarboximide(8CI)
• 3,9-Diazabicyclo[3.3.1]nonane-2,4-dione
• DTXSID00697555
• 4705-53-7

• Inchi： 1S/C7H10N2O2/c10-6-4-2-1-3-5(8-4)7(11)9-6/h4-5,8H,1-3H2,(H,9,10,11)
• InChI Key： JSSFMYFXDIRYPV-UHFFFAOYSA-N
• SMILES： O=C1C2CCCC(C(N1)=O)N2

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives